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Compound of Interest

Compound Name: 6-Bromobenzo[d]thiazole

Cat. No.: B1273717 Get Quote

An In-Depth Technical Guide to the Purity Standards and Typical Appearance of 6-
Bromobenzo[d]thiazole

For researchers, scientists, and professionals in drug development, understanding the purity

and physical characteristics of chemical reagents is paramount for ensuring the reliability and

reproducibility of experimental results. This guide provides a comprehensive overview of the

typical purity standards, appearance, and analytical methodologies for 6-
Bromobenzo[d]thiazole (CAS No: 53218-26-1), a key building block in medicinal chemistry

and organic synthesis.[1][2]

Physicochemical Properties and Purity
6-Bromobenzo[d]thiazole is a heterocyclic compound commonly utilized in the synthesis of

pharmacologically active molecules.[1][2][3] Its quality is defined by a set of physicochemical

parameters and a minimum purity level, which are summarized below. Commercial grades of

this reagent typically offer a purity of 97% or higher.[4]
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Parameter Typical Specification Reference

Chemical Name 6-Bromobenzo[d]thiazole

CAS Number 53218-26-1 [1][2][4]

Molecular Formula C₇H₄BrNS [2][4]

Molecular Weight 214.09 g/mol

Typical Purity ≥ 97% [4]

Appearance White to Yellow Solid

Melting Point 52°C [2]

Storage Sealed in dry, 2-8°C

Experimental Protocols for Purity Determination
The determination of purity for 6-Bromobenzo[d]thiazole and related compounds is typically

achieved through chromatographic and spectroscopic techniques. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are standard

methods for quantifying the compound and identifying impurities.[5]

High-Performance Liquid Chromatography (HPLC-UV)
HPLC is a robust method for assessing the purity of non-volatile and thermally labile

compounds.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or

trifluoroacetic acid to improve peak shape).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.targetmol.com/compound/6-bromobenzo-d-thiazole
https://www.chemsrc.com/en/cas/53218-26-1_164819.html
https://chempure.in/chemical/product/AB3790
https://www.chemsrc.com/en/cas/53218-26-1_164819.html
https://chempure.in/chemical/product/AB3790
https://chempure.in/chemical/product/AB3790
https://www.chemsrc.com/en/cas/53218-26-1_164819.html
https://www.benchchem.com/product/b1273717?utm_src=pdf-body
https://www.benchchem.com/pdf/Cross_Validation_of_Analytical_Methods_for_the_Characterization_of_5_Bromo_2_chlorobenzo_d_thiazole_A_Comparative_Guide.pdf
https://www.benchchem.com/pdf/Cross_Validation_of_Analytical_Methods_for_the_Characterization_of_5_Bromo_2_chlorobenzo_d_thiazole_A_Comparative_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection Wavelength: Determined by UV-Vis scan of a standard solution; typically in the

range of 254-300 nm.

Sample Preparation: A stock solution of 6-Bromobenzo[d]thiazole is prepared in a suitable

solvent like acetonitrile or methanol. This is then diluted to create working standards and test

samples.

Analysis: The purity is calculated based on the area percentage of the main peak in the

chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is highly effective for volatile compounds and provides structural information for

impurity identification.[5]

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: 20°C/min to 280°C.

Hold: 5 minutes at 280°C.[5]

MS Transfer Line Temperature: 280°C.[5]

Ion Source Temperature: 230°C.[5]

Ionization Mode: Electron Ionization (EI) at 70 eV.[5]
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Sample Preparation: Samples are dissolved in a volatile solvent such as dichloromethane or

ethyl acetate.

Analysis: Purity is assessed by the relative area of the primary peak. The mass spectrometer

identifies the main component and any co-eluting impurities by their mass fragmentation

patterns.

Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control and release of 6-
Bromobenzo[d]thiazole in a research or manufacturing environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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